Cas no 159903-53-4 (Samaderine Y)

Samaderine Y structure
Samaderine Y structure
Product Name:Samaderine Y
CAS No:159903-53-4
MF:C20H26O7
MW:378.416246891022
CID:196901
Update Time:2024-03-01

Samaderine Y Chemical and Physical Properties

Names and Identifiers

    • Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)-
    • (-)-SamaderineY
    • Ailanquassin B
    • Samaderin Y
    • Samaderine Y
    • (-)-samaderine Y
    • Q27134691
    • Inchi: 1S/C20H26O7/c1-8-4-10(21)16(24)18(2)9(8)5-12-20-7-26-19(3,11(20)6-13(22)27-12)17(25)14(23)15(18)20/h4,9,11-12,14-17,23-25H,5-7H2,1-3H3/t9-,11-,12+,14+,15+,16+,17-,18-,19-,20+/m0/s1
    • InChI Key: RIJRPXOHKGHZPR-SEAJDPHJSA-N
    • SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@H]3CC(=O)O4)O)O)O)=O

Computed Properties

  • Exact Mass: 378.168
  • Monoisotopic Mass: 378.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 776
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113
  • XLogP3: -0.106
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